Cas no 196302-51-9 (Benzenemethanol, 3-bromo-2,5-dimethoxy-)

• Product Name: Benzenemethanol, 3-bromo-2,5-dimethoxy-
• CAS No: 196302-51-9
• MF: C₉H₁₁BrO₃
• MW: 247.085842370987
• CID: 1388263
• PubChem ID: 10192777
• Update Time: 2025-04-20

Benzenemethanol, 3-bromo-2,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-bromo-2,5-dimethoxy-
• (3-bromo-2,5-dimethoxyphenyl)methanol
• 3-bromo-2,5-dimethoxybenzyl alcohol
• JTYYNNSRXWOIEE-UHFFFAOYSA-N
• (3-Bromo-2,5-dimethyoxy-phenyl)-methanol
• DB-315160
• (3-Bromo-2,5-dimethoxy-phenyl)-methanol
• SCHEMBL3927720
• DTXSID20436549
• 196302-51-9

• Inchi： 1S/C9H11BrO3/c1-12-7-3-6(5-11)9(13-2)8(10)4-7/h3-4,11H,5H2,1-2H3
• InChI Key： JTYYNNSRXWOIEE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(CO)=C1OC)OC

Computed Properties

• Exact Mass: 245.98913
• Monoisotopic Mass: 245.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69